N-(4-bromophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
Overview
Description
N-(4-bromophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is a chemical compound that belongs to the class of pyran carboxamide derivatives. It has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The exact mechanism of action of N-(4-bromophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is not fully understood. However, it is believed to exert its effects by inhibiting the growth and proliferation of cancer cells, fungi, and bacteria. It has also been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of fungi and bacteria, and reduce oxidative stress and inflammation in the brain. It has also been found to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-bromophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is its potential applications in scientific research. It has been found to exhibit a range of biological activities and could be used to develop new therapies for a variety of diseases. However, one of the limitations of this compound is its toxicity. It has been found to exhibit cytotoxic effects at high concentrations, which could limit its use in certain experiments.
Future Directions
There are several future directions for research on N-(4-bromophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide. One area of interest is the development of new therapies for cancer, fungal, and bacterial infections using this compound. Another area of interest is the potential applications of this compound in the treatment of neurological disorders such as Alzheimer's disease. Further research is needed to fully understand the mechanism of action and potential applications of N-(4-bromophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide.
Scientific Research Applications
N-(4-bromophenyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit anticancer, antifungal, and antibacterial properties. It has also been studied for its potential applications in the treatment of neurological disorders such as Alzheimer's disease.
properties
IUPAC Name |
N-(4-bromophenyl)-4-phenyloxane-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrNO2/c19-15-6-8-16(9-7-15)20-17(21)18(10-12-22-13-11-18)14-4-2-1-3-5-14/h1-9H,10-13H2,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBJFEDCQUXCNCV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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